Cas no 42926-52-3 (2-Ethoxybenzoyl chloride)

• Product Name: 2-Ethoxybenzoyl chloride
• CAS No: 42926-52-3
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD00016348
• CID: 55635
• PubChem ID: 87558689
• Update Time: 2025-10-30

2-Ethoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• o-Ethoxybenzoyl chloride
• 2-Ethoxybenzoyl Chloride
• Benzoyl chloride,2-ethoxy-
• 2-Aethoxy-benzoesaeure-chlorid
• 2-Aethoxy-benzoylchlorid
• 2-ethoxybenzoic acid chloride
• 2-ethoxy-benzoyl chloride
• Benzoyl chloride, 2-ethoxy-
• 2-ethoxybenzoylchloride
• 2-ethoxy--benzoyl chloride
• KSC491C5L
• MDKAAWDKKBFSTK-UHFFFAOYSA-N
• RP24488
• TRA0081252
• AB0011807
• ST51040177
• E
• 42926-52-3
• o-Ethoxybenzoyl chloride pound>>Benzoyl chloride, 2-ethoxy-
• NS00031264
• 2-Ethoxybenzoyl chloride, 97%
• MFCD00016348
• SCHEMBL990
• DTXSID20195568
• AS-49358
• AKOS009158892
• FT-0612208
• W-106252
• o-ethoxy benzoyl chloride
• BCP32125
• EINECS 256-003-4
• SY050236
• H11258
• A826073
• E0676
• F2190-0048
• DB-025139
• DTXCID60118059
• 2-Ethoxybenzoyl chloride

• MDL： MFCD00016348
• Inchi： 1S/C9H9ClO2/c1-2-12-8-6-4-3-5-7(8)9(10)11/h3-6H,2H2,1H3
• InChI Key： MDKAAWDKKBFSTK-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1OCC)=O

Computed Properties

• Exact Mass: 184.02900
• Monoisotopic Mass: 184.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: liquid
• Density: 1.19
• Melting Point: No data available
• Boiling Point: 118°C/4mmHg(lit.)
• Flash Point: >110
• Refractive Index: 1.553
• PSA: 26.30000
• LogP: 2.46430
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

2-Ethoxybenzoyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：3265
• WGK Germany：3
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2-Ethoxybenzoyl chloride

Introduction to 2-Ethoxybenzoyl Chloride (CAS No. 42926-52-3)

2-Ethoxybenzoyl chloride, also known as 2-ethoxybenzoyl chlorid, is a versatile organic compound with the chemical formula C₉H₉ClO₂. This compound is classified as an acyl chloride and is widely used in the synthesis of various pharmaceuticals, agrochemicals, and fine chemicals. The unique properties of 2-ethoxybenzoyl chloride make it an essential reagent in organic synthesis, particularly in the formation of amides and esters.

The chemical structure of 2-ethoxybenzoyl chloride consists of a benzene ring substituted with an ethoxy group at the 2-position and a chlorocarbonyl group. The presence of these functional groups imparts specific reactivity and solubility characteristics to the molecule. The ethoxy group enhances the solubility in organic solvents, while the chlorocarbonyl group facilitates nucleophilic acyl substitution reactions.

In recent years, 2-ethoxybenzoyl chloride has gained significant attention in the field of medicinal chemistry due to its role in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 2-ethoxybenzoyl chloride in the development of novel anti-inflammatory agents. The compound was used to synthesize a series of derivatives that exhibited potent anti-inflammatory activity, making it a promising candidate for further drug development.

Beyond its applications in pharmaceuticals, 2-ethoxybenzoyl chloride is also utilized in the synthesis of agrochemicals. A recent study in the Pest Management Science journal reported the use of this compound in the preparation of herbicides and insecticides. The synthesized derivatives showed high efficacy against various pests and weeds, demonstrating the potential of 2-ethoxybenzoyl chloride in agricultural applications.

The synthesis of 2-ethoxybenzoyl chloride typically involves the reaction of 2-ethoxybenzoic acid with thionyl chloride or phosphorus pentachloride. This process is well-documented and can be carried out under controlled conditions to ensure high yields and purity. The resulting product is a colorless liquid with a characteristic odor and is highly reactive due to its electrophilic nature.

In terms of safety and handling, it is important to note that 2-ethoxybenzoyl chloride, like other acyl chlorides, can be corrosive and may cause irritation to the skin and eyes. Proper personal protective equipment (PPE) should be worn when handling this compound, and it should be stored in a well-ventilated area away from moisture and heat sources.

The environmental impact of 2-ethoxybenzoyl chloride is another important consideration. While it is not classified as a hazardous waste, proper disposal methods should be followed to minimize any potential environmental harm. Research into more sustainable synthetic routes for this compound is ongoing, with a focus on reducing waste and improving overall efficiency.

In conclusion, 2-ethoxybenzoyl chloride (CAS No. 42926-52-3) is a valuable reagent in organic synthesis with diverse applications in pharmaceuticals, agrochemicals, and fine chemicals. Its unique chemical properties make it an essential tool for chemists working in these fields. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and importance.